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Compound of Interest

Compound Name: TFC 007

Cat. No.: B1682772 Get Quote

For researchers, scientists, and drug development professionals utilizing TFC 007 (CAS

927878-49-7), a selective inhibitor of hematopoietic prostaglandin D synthase (H-PGDS),

adherence to proper disposal protocols is crucial for maintaining laboratory safety and

environmental protection.[1][2][3][4] This document provides essential, step-by-step guidance

for the safe handling and disposal of TFC 007 waste.

Disposal and Safety Information Summary
The following table summarizes the key safety and disposal information for TFC 007.

Category Information Source

Product Identification TFC 007 DC Chemicals

CAS Number 927878-49-7 DC Chemicals

Primary Disposal Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Environmental Precautions

Avoid release to the

environment. Very toxic to

aquatic life with long lasting

effects.

[1]

Spill Containment Collect spillage. [1]
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Experimental Protocol for Disposal
The proper disposal of TFC 007, whether as unused product or as waste from experimental

procedures, must be conducted in a manner that ensures safety and regulatory compliance.

The following protocol is based on the available Safety Data Sheet (SDS) information.[1]

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable, labeled waste container

Inert absorbent material (e.g., vermiculite, sand)

Chemical fume hood

Procedure:

Waste Collection:

Collect all waste containing TFC 007, including unused solutions, contaminated labware

(e.g., pipette tips, vials), and any contaminated absorbent material from spills, in a

designated and clearly labeled, sealable waste container.

Handling Precautions:

Conduct all waste handling procedures within a chemical fume hood to avoid inhalation of

any dust or aerosols.[1]

Wear appropriate PPE at all times to prevent skin and eye contact.[1]

Spill Cleanup:

In the event of a spill, prevent further spread.[1]

Absorb the spilled material with an inert, non-combustible absorbent material.
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Carefully collect the contaminated absorbent material and place it into the designated

waste container.

Decontaminate the spill area with a suitable solvent (e.g., alcohol) and wipe clean.

Dispose of cleaning materials in the waste container.[1]

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, well-ventilated area, away from

incompatible materials such as strong acids, bases, and oxidizing agents.[1]

Final Disposal:

Arrange for the disposal of the waste container through an approved and licensed

hazardous waste disposal company. Do not dispose of TFC 007 down the drain or in

regular trash.[1]

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of TFC 007.
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Caption: Workflow for the safe disposal of TFC 007 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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